Cas no 2171285-15-5 ((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid
• CAS No: 2171285-15-5
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 6205363
• PubChem ID: 165557865
• Update Time: 2025-10-30

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid
• 2171285-15-5
• (2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]pyrrolidine-2-carboxylic acid
• EN300-1550602

• Inchi： 1S/C24H22N2O5/c27-22(26-14-6-11-21(26)23(28)29)12-5-13-25-24(30)31-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,6,11,13-15H2,(H,25,30)(H,28,29)/t21-/m1/s1
• InChI Key： NIIVVLSPDVWMKQ-OAQYLSRUSA-N
• SMILES： O(C(NCC#CC(N1CCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 418.15287181g/mol
• Monoisotopic Mass: 418.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid

Comprehensive Analysis of (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid (CAS No. 2171285-15-5)

The compound (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid, identified by its CAS No. 2171285-15-5, is a highly specialized chiral building block widely utilized in peptide synthesis and medicinal chemistry. Its unique structure, featuring a pyrrolidine-2-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for researchers developing novel therapeutics, particularly in the fields of oncology, neurology, and immunology. The growing demand for Fmoc-protected amino acids in drug discovery underscores its significance in modern pharmaceutical R&D.

One of the most compelling aspects of this compound is its role in solid-phase peptide synthesis (SPPS), a technique revolutionizing the production of peptide-based drugs. With the rise of personalized medicine and bioconjugation technologies, CAS No. 2171285-15-5 has garnered attention for its ability to facilitate the synthesis of complex peptides with high stereochemical purity. Researchers frequently search for "Fmoc-amino acid derivatives" or "chiral pyrrolidine applications," reflecting the compound's relevance in cutting-edge studies. Its but-2-ynoyl linker further enhances its utility in click chemistry, a trending topic in bioconjugation and targeted drug delivery systems.

In the context of AI-driven drug design, this compound exemplifies the intersection of computational chemistry and synthetic innovation. Molecular docking simulations and machine learning models often rely on such high-purity intermediates to predict binding affinities and optimize lead compounds. The 2R stereochemistry of the pyrrolidine ring is particularly noteworthy, as it mimics natural L-proline, a feature highly sought after in the development of protease inhibitors and GPCR-targeted therapies. Searches for "chiral building blocks for peptide drugs" or "Fmoc-protected proline analogs" frequently highlight this compound's niche applications.

From a synthetic perspective, the stability of the Fmoc group under basic conditions and its selective deprotection under mild acidic conditions make CAS No. 2171285-15-5 a versatile tool for multi-step organic transformations. Its compatibility with automated peptide synthesizers aligns with the industry's shift toward high-throughput screening and combinatorial chemistry. Recent publications on "green chemistry in peptide synthesis" also emphasize the compound's potential in reducing solvent waste, a critical consideration for sustainable pharmaceutical manufacturing.

In summary, (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpyrrolidine-2-carboxylic acid represents a convergence of synthetic utility, chiral specificity, and biomedical relevance. Its applications span from peptide-based vaccine development to neuroprotective agent design, addressing pressing challenges in modern healthcare. As the demand for precision therapeutics grows, this compound will undoubtedly remain a cornerstone of innovative research.